Cas no 2138520-41-7 (3-(1-cyclobutylpropoxy)-4-iodo-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(1-cyclobutylpropoxy)-4-iodo-1lambda6-thiolane-1,1-dione
• CAS No: 2138520-41-7
• MF: C₁₁H₁₉IO₃S
• MW: 358.236234903336
• CID: 6409888
• PubChem ID: 165486361
• Update Time: 2025-05-22

3-(1-cyclobutylpropoxy)-4-iodo-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyclobutylpropoxy)-4-iodo-1lambda6-thiolane-1,1-dione
• 2138520-41-7
• EN300-1137218

• Inchi： 1S/C11H19IO3S/c1-2-10(8-4-3-5-8)15-11-7-16(13,14)6-9(11)12/h8-11H,2-7H2,1H3
• InChI Key： KVJZFDHVKARGLT-UHFFFAOYSA-N
• SMILES： IC1CS(CC1OC(CC)C1CCC1)(=O)=O

Computed Properties

• Exact Mass: 358.00996g/mol
• Monoisotopic Mass: 358.00996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(1-cyclobutylpropoxy)-4-iodo-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 3-(1-cyclobutylpropoxy)-4-iodo-1lambda6-thiolane-1,1-dione (CAS No. 2138520-41-7)

The compound 3-(1-cyclobutylpropoxy)-4-iodo-1lambda6-thiolane-1,1-dione (CAS No. 2138520-41-7) is a specialized organic molecule with a unique structural framework, combining a cyclobutyl moiety, an iodo substituent, and a thiolane-1,1-dione core. This intricate architecture makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its molecular formula and weight, along with its precise stereochemistry, contribute to its potential applications in drug discovery and development.

Recent trends in scientific literature highlight the growing demand for iodinated compounds and sulfone derivatives, particularly in the context of targeted therapeutics and catalysis. Researchers are increasingly exploring the role of 3-(1-cyclobutylpropoxy)-4-iodo-1lambda6-thiolane-1,1-dione as a building block for small-molecule inhibitors or as a precursor in cross-coupling reactions. Its cyclobutyl group, known for conferring conformational rigidity, is often leveraged to enhance binding affinity in drug design.

One of the most frequently asked questions in academic forums revolves around the synthetic routes for CAS No. 2138520-41-7. The compound is typically synthesized through multi-step organic transformations, including nucleophilic substitution and oxidation reactions. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural validation. These methodologies align with the broader industry focus on green chemistry and sustainable synthesis.

In the realm of medicinal chemistry, 3-(1-cyclobutylpropoxy)-4-iodo-1lambda6-thiolane-1,1-dione has garnered attention due to its potential bioactivity. Preliminary studies suggest interactions with enzyme targets, though further in vitro and in vivo validation is required. The iodo substituent, in particular, is a strategic handle for radiolabeling, making the compound a candidate for imaging probes in diagnostic applications.

From a commercial perspective, the availability of CAS No. 2138520-41-7 is limited to specialized suppliers, reflecting its niche status. However, its relevance in high-throughput screening libraries and fragment-based drug discovery underscores its value. Analysts predict a steady rise in demand as research into sulfone-containing pharmaceuticals expands, driven by their metabolic stability and pharmacokinetic advantages.

Environmental and safety considerations for 3-(1-cyclobutylpropoxy)-4-iodo-1lambda6-thiolane-1,1-dione adhere to standard laboratory protocols. While not classified as hazardous, proper handling under fume hoods and the use of personal protective equipment (PPE) are recommended. Regulatory compliance, including REACH and GMP guidelines, ensures its safe use in industrial and academic settings.

In summary, 3-(1-cyclobutylpropoxy)-4-iodo-1lambda6-thiolane-1,1-dione represents a compelling case study in modern chemical innovation. Its structural complexity, coupled with emerging applications in life sciences and materials engineering, positions it as a compound to watch. Future research directions may explore its utility in photocatalysis, bioconjugation, and polymeric materials, further solidifying its interdisciplinary significance.